4,4'-Dibutyl-1,1'-bi(bicyclo[2.2.2]octane)

• CAS No.: 80060-68-0
• Molecular Formula: C24H42
• Molecular Weight: 330.6 g/mol
• IUPAC Name: 1-butyl-4-(4-butyl-1-bicyclo[2.2.2]octanyl)bicyclo[2.2.2]octane
• InChI: InChI=1S/C24H42/c1-3-5-7-21-9-15-23(16-10-21,17-11-21)24-18-12-22(13-19-24,14-20-24)8-6-4-2/h3-20H2,1-2H3
• InChI Key: KRWZZFUOPWYOAB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC12CCC(CC1)(CC2)C34CCC(CC3)(CC4)CCCC

Description

4,4’-Dibutyl-1,1’-bi(bicyclo[2.2.2]octane) is a unique organic compound characterized by its bicyclic structure. The compound’s molecular formula is C24H42, and it has an average mass of 330.590 Da . The bicyclo[2.2.2]octane motif is known for its stability and rigidity, making it an interesting subject for various scientific studies .

Preparation Methods

The synthesis of 4,4’-Dibutyl-1,1’-bi(bicyclo[2.2.2]octane) involves several steps. One common method includes the alkylation of bicyclo[2.2.2]octane derivatives. The reaction conditions typically involve the use of strong bases and alkyl halides . Industrial production methods may involve the use of metal-organic frameworks to facilitate the synthesis of the compound .

Chemical Reactions Analysis

4,4’-Dibutyl-1,1’-bi(bicyclo[2.2.2]octane) undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate.

Reduction: Common reducing agents like lithium aluminum hydride can be used.

Substitution: The compound can undergo nucleophilic substitution reactions, often facilitated by catalysts like 1,4-diazabicyclo[2.2.2]octane (DABCO).

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4,4’-Dibutyl-1,1’-bi(bicyclo[2.2.2]octane) has several applications in scientific research:

Chemistry: It is used in the study of molecular insulators due to its unique electronic properties.

Biology: The compound’s structure makes it a candidate for studying molecular interactions in biological systems.

Industry: The compound is used in the preparation of materials with specific electronic properties.

Mechanism of Action

The mechanism by which 4,4’-Dibutyl-1,1’-bi(bicyclo[2.2.2]octane) exerts its effects is primarily through its rigid and stable structure. This allows it to interact with various molecular targets, including enzymes and receptors, by fitting into specific binding sites. The pathways involved often include electron transport and molecular recognition processes .

Comparison with Similar Compounds

4,4’-Dibutyl-1,1’-bi(bicyclo[2.2.2]octane) can be compared with other similar compounds such as:

Bicyclo[2.2.1]heptane: Known for its use in organic synthesis.

Bicyclo[3.3.1]nonane: Used in the study of molecular dynamics.

Bicyclo[3.3.3]undecane: Studied for its unique structural properties

The uniqueness of 4,4’-Dibutyl-1,1’-bi(bicyclo[2.2.2]octane) lies in its specific electronic properties and stability, making it a valuable compound for various scientific applications.